![molecular formula C15H13N5O3S2 B2691706 N-(6-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide CAS No. 1021136-77-5](/img/structure/B2691706.png)
N-(6-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide
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Description
N-(6-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H13N5O3S2 and its molecular weight is 375.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis Methodologies and Heterocyclic Applications
Heterocyclic Compound Synthesis : A study by Pasunooti et al. (2015) discusses the use of bidentate auxiliaries derived from isoxazole-3-carboxamide for Pd-catalyzed C(sp(3))-H bond activation. This methodology highlights the potential for creating gamma-substituted non-natural amino acids, demonstrating a significant application in the synthesis of novel compounds (Pasunooti et al., 2015).
Utility in Synthesis of Fused Azines : Ibrahim and Behbehani (2014) developed a general route for synthesizing a new class of pyridazin-3-one derivatives, offering a methodology that could potentially be applied to similar compounds for the synthesis of fused azines (Ibrahim & Behbehani, 2014).
Antimicrobial and Antibiotic Applications : Ahmed (2007) explored the synthesis of 3-amino-4-cyano-N-phenylaminothiophene-2-carboxamide derivatives, demonstrating their potential as antibiotics and against both Gram-positive and Gram-negative bacteria. This suggests the broader relevance of heterocyclic compounds in developing new antimicrobial agents (Ahmed, 2007).
Heterocyclic Synthesis with Thiophene-2-Carboxamide : Research by Mohareb et al. (2003) on the reactivity of 2-aminothiophene-3-carboxamide towards various chemical reagents to yield thienopyridines and -pyrimidines offers insight into synthetic pathways that could be relevant for crafting compounds with similar structures for various scientific applications (Mohareb et al., 2003).
properties
IUPAC Name |
N-[6-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N5O3S2/c1-9-7-12(20-23-9)16-13(21)8-25-14-5-4-11(18-19-14)17-15(22)10-3-2-6-24-10/h2-7H,8H2,1H3,(H,16,20,21)(H,17,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTJCVNPGCFRFKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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